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Compound of Interest
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Cat. No.: B137802

Introduction

Cocrystallization is a widely utilized technique in the pharmaceutical industry to enhance the
physicochemical properties of active pharmaceutical ingredients (APIs), such as solubility,
stability, and bioavailability, without altering their chemical structure. Isonicotinamide (INA), a
derivative of vitamin B3, is a common and safe coformer used in the development of
pharmaceutical cocrystals due to its ability to form robust hydrogen bonds.[1][2] Continuous
manufacturing offers significant advantages over traditional batch processes, including
improved product consistency, higher efficiency, and a smaller footprint. These application
notes provide detailed experimental setups and protocols for the continuous cocrystallization of
isonicotinamide with a model coformer, benzoic acid, using two primary methods: mixing-
induced supersaturation and twin-screw extrusion.

Application Note 1: Continuous Cocrystallization via
Mixing-Induced Supersaturation

This method combines reactive and antisolvent crystallization concepts to generate
supersaturation by mixing two undersaturated solutions of the coformers in different solvent
systems.[3][4] This approach allows for a wider selection of solvents and provides precise
control over the crystallization process.
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Experimental Protocol: Isonicotinamide-Benzoic Acid
(INA-BZA) Cocrystals

This protocol details the continuous production of both 1:1 and 2:1 stoichiometric cocrystals of
isonicotinamide and benzoic acid.

1. Materials and Solution Preparation:

Isonicotinamide (INA) Solution: Prepare a solution of isonicotinamide in deionized water
at the desired concentration (e.g., 68.1 g/kg water).

Benzoic Acid (BZA) Solution: Prepare a solution of benzoic acid in ethanol at the desired
concentration (e.g., 213 g/kg ethanol).

All solutions should be filtered through a 0.2 um filter before use.
. Experimental Setup:

Utilize two precision pumps (e.g., peristaltic or syringe pumps) to deliver the INA and BZA
solutions.

Feed the two solutions into a static mixer (e.g., a T-mixer or a concentric capillary mixer) to
ensure rapid and efficient mixing.

The outlet of the mixer should be connected to a residence time unit (e.g., coiled tubing) to
allow for nucleation and crystal growth. The length and diameter of the tubing will determine
the residence time.

The entire setup should be maintained at a constant temperature (isothermal conditions), for
example, 25 °C.

. Continuous Cocrystallization Procedure:
Set the pumps to the desired flow rates to achieve the target mass ratio and total flow rate.
Pump the INA and BZA solutions simultaneously through the mixer.

Supersaturation is induced upon mixing, leading to the nucleation of cocrystals.
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e The resulting slurry flows through the residence time unit.

o Collect the slurry from the outlet of the residence time unit.

4. Product Isolation and Analysis:

« Filter the collected slurry using a suitable filter (e.g., 0.2 um PTFE filter).

e Dry the collected solid product in an oven at a controlled temperature (e.g., 40 °C for 24
hours).

e Analyze the dried product to confirm the cocrystal form and purity using techniques such as
Powder X-ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), and Fourier
Transform Infrared (FTIR) spectroscopy.

Data Presentation: Process Parameters for INA-BZA
Cocrystallization

The following tables summarize the experimental conditions derived from screening and
continuous-run experiments for producing 1:1 and 2:1 INA-BZA cocrystals.

Table 1: Screening Experiment Parameters

Parameter Value

INA Solution Concentration 68.1 g/kg (in Water)
BZA Solution Concentration 213 g/kg (in Ethanol)
Temperature 25°C

Solution Mass Ratios (INA:BZA) 2:1,1:1,1:2,1:4,1:9

| Agitation | Magnetic Stirrer |

Table 2: Continuous Process Parameters
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INA BZA

Target ) ] Total Flow ] Solid
Solution Solution Ratio (w/w)
Cocrystal Rate Output
Flow Rate Flow Rate
Yield
2:1 INA- . . 20, 40, 60
10-30 g/min  10-30 g/min . 50:50 dependent
BZA g/min
on flow rate

| 1:1 INA-BZA | 100 g/min | 15 g/min | 115 g/min | - | 0.0726 g/min (after 18 min) |

Workflow Diagram: Mixing-Induced Supersaturation
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Caption: Workflow for continuous cocrystallization by mixing-induced supersaturation.
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Application Note 2: Continuous Cocrystallization via
Twin-Screw Extrusion (TSE)

Twin-Screw Extrusion (TSE) is a solvent-free or solvent-assisted method for continuous
cocrystallization. It utilizes heat and mechanical shear to induce solid-state transformations,
making it an efficient and environmentally friendly "green” technology. This method is
particularly effective for producing cocrystals of various APIs, including those with nicotinamide,
a compound structurally similar to isonicotinamide.

Experimental Protocol: General TSE for Isonicotinamide
Cocrystals

1. Material Preparation:

» Accurately weigh isonicotinamide and the coformer in the desired stoichiometric ratio (e.g.,
1:1or2:1).

o Blend the materials thoroughly using a suitable blender (e.g., a Turbula blender) for
approximately 10 minutes to ensure a homogenous mixture.

2. Experimental Setup:

o Use a co-rotating twin-screw extruder equipped with multiple controllable heating zones. A
common lab-scale model is a 16mm or 11mm extruder.

o Configure the screws with a combination of conveying and kneading elements to ensure
efficient mixing and material transport.

o Equip the extruder with a volumetric or gravimetric feeder to deliver the powder blend at a
constant rate.

3. Extrusion Procedure:

o Pre-heat the extruder barrel zones to the target temperature profile. The temperature is a
critical parameter and should be optimized based on the thermal properties (e.g., melting
points, eutectic temperature) of the components.
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e Set the screw speed to the desired rate (e.g., 50-100 RPM).
o Start the feeder to introduce the powder blend into the extruder at a controlled feed rate.

e The material is conveyed, mixed, and heated within the extruder barrel, leading to the
formation of the cocrystal.

o The extrudate exits through the die.

4. Product Collection and Analysis:

» Collect the extrudate as it exits the die. The material may need to be cooled.
» Mill the extrudate to obtain a uniform powder if necessary.

e Analyze the final product using PXRD and DSC to determine the extent of conversion to the
cocrystal phase and to check for purity.

Data Presentation: Typical TSE Process Parameters

Table 3: General Parameters for Twin-Screw Extrusion Cocrystallization

Parameter Typical Range/Value Purpose

Defines processing

Extruder Diameter 11 - 16 mm (Lab Scale)
volume
L/D Ratio 25:1 or higher Affects residence time
] ] Critical for inducing phase
Temperature Profile Varies (e.g., 90 - 170 °C) )
transformation
Influences mixing intensity and
Screw Speed 50 - 150 RPM
shear
Controls throughput and
Feed Rate 5 - 15% (of max feeder rate)

extruder fill level

| Screw Configuration | Combination of conveying/kneading elements | Optimizes mixing and
pressure |
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Workflow Diagram: Twin-Screw Extrusion
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Caption: Workflow for continuous cocrystallization using twin-screw extrusion.

Integration of Process Analytical Technology (PAT)

To ensure robust and consistent production, Process Analytical Technology (PAT) tools can be
integrated into the continuous cocrystallization process. PAT enables real-time monitoring and
control of critical quality attributes (CQAS) and critical process parameters (CPPSs).

Key PAT Tools for Cocrystallization:

o Raman or Near-Infrared (NIR) Spectroscopy: Can be used for in-line monitoring of the
chemical composition to determine the conversion to the cocrystal phase in real-time.

o Focused Beam Reflectance Measurement (FBRM): Provides real-time information on
particle size and count, which is crucial for monitoring nucleation and crystal growth.

Logical Diagram: PAT Integration in Continuous
Crystallization
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Caption: Logical relationship for integrating PAT into a continuous process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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